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Compound of Interest

Compound Name: X-396

Cat. No.: B611838

This technical support guide provides researchers, scientists, and drug development
professionals with detailed information on the effects of food on the absorption and
bioavailability of Ensartinib. The following sections offer troubleshooting guidance, frequently
asked questions, and a summary of key pharmacokinetic data.

Troubleshooting and FAQs

Question: We are observing variability in Ensartinib plasma concentrations in our non-clinical or
clinical studies. Could the presence or absence of food be a contributing factor?

Answer: Yes, the presence of food can significantly influence the absorption of Ensartinib. A
study in healthy subjects demonstrated that administration of Ensartinib with a high-fat, high-
calorie meal can lead to a decrease in both the maximum plasma concentration (Cmax) and
the total drug exposure (AUC).[1][2][3] Specifically, the Cmax was reduced by approximately
37% and the AUC by about 25% when Ensartinib was taken with a high-fat meal.[1][3] The time
to reach the maximum concentration (Tmax) was also prolonged, shifting from a median of 4.5
hours in a fasted state to 6 hours in a fed state.[1][2][3] Therefore, it is crucial to standardize
food intake protocols in your experiments to minimize variability.

Question: Our study participants are reporting nausea and vomiting. Could this be related to
Ensartinib administration, and would food intake help?

Answer: Gastrointestinal side effects, such as nausea and vomiting, have been observed with
Ensartinib. A phase I/1l study indicated that the frequency and severity of nausea and vomiting
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were lower when Ensartinib was taken with food.[4] While the prescribing information for
Ensartinib states that it can be taken with or without food, for subjects experiencing
gastrointestinal discomfort, administration with a meal may improve tolerability.[4]

Question: What is the recommended dosing instruction for Ensartinib in relation to meals?

Answer: The approved prescribing information for Ensartinib indicates that it can be
administered with or without food.[5] This recommendation is likely based on a comprehensive
evaluation of the drug's efficacy and safety profile, where the observed pharmacokinetic
changes with food were not deemed clinically significant enough to warrant a strict fasting or
fed requirement for the target patient population. However, for consistency in clinical trials and
non-clinical studies, it is advisable to maintain a consistent dosing schedule with respect to
meals.

Quantitative Data Summary

The following table summarizes the pharmacokinetic parameters of Ensartinib when
administered in fasted and fed states, based on a study in healthy Chinese subjects who
received a single 225 mg dose.

Pharmacokinetic Fed State (High-Fat
Fasted State % Change
Parameter Meal)

Cmax (Maximum
Plasma Not explicitly stated Decreased by ~37% 1 ~37%

Concentration)

AUC (Area Under the

Not explicitly stated Decreased by ~25% 1 ~25%
Curve)
Tmax (Median Time to
Maximum 4.5 hours 6.0 hours 1 33.3%

Concentration)

Data sourced from a study in healthy Chinese subjects.[1][2][3]

Experimental Protocol: Food Effect Study

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6004248/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6004248/
https://go.drugbank.com/drugs/DB14860
https://pubmed.ncbi.nlm.nih.gov/34757657/
https://colab.ws/articles/10.1111%2F1440-1681.13611
https://www.researchgate.net/publication/356114652_Effects_of_food_on_the_pharmacokinetics_of_ensartinib_in_healthy_Chinese_subjects
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Objective: To evaluate the effect of a high-fat, high-calorie meal on the pharmacokinetics of a
single oral dose of Ensartinib in healthy subjects.

Study Design:

e Type: Randomized, two-period, crossover study.
o Population: Healthy adult subjects.

e Dosage: A single 225 mg oral dose of Ensatrtinib.

Methodology:

Randomization: Subjects were randomly assigned to one of two treatment sequences:
o Sequence A: Period 1 - Fasted; Period 2 - Fed
o Sequence B: Period 1 - Fed; Period 2 - Fasted

e Washout Period: A sufficient washout period was implemented between the two treatment
periods to ensure complete elimination of the drug from the system.

o Fasted State Administration: Subjects received a single 225 mg dose of Ensartinib after an
overnight fast of at least 10 hours.

» Fed State Administration: Subjects consumed a standardized high-fat, high-calorie meal prior
to receiving a single 225 mg dose of Ensatrtinib.

e Blood Sampling: Serial blood samples were collected at predefined time points before and
after drug administration to determine the plasma concentrations of Ensartinib.

o Pharmacokinetic Analysis: Non-compartmental analysis was used to calculate key
pharmacokinetic parameters, including Cmax, AUC, and Tmax, for both the fasted and fed
conditions.

Visualizations
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Caption: Workflow of a two-period crossover food effect study.
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Caption: Logical relationship of food's impact on Ensartinib absorption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Impact of Food on Ensartinib Absorption and
Bioavailability: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611838#impact-of-food-on-ensartinib-absorption-
and-bioavailability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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